Cas no 2229658-34-6 (1-(methylamino)hex-3-en-2-ol)
1-(methylamino)hex-3-en-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(methylamino)hex-3-en-2-ol
- 2229658-34-6
- EN300-1764533
-
- Inchi: 1S/C7H15NO/c1-3-4-5-7(9)6-8-2/h4-5,7-9H,3,6H2,1-2H3/b5-4+
- InChI Key: LYBCEFZULRUTEP-SNAWJCMRSA-N
- SMILES: OC(/C=C/CC)CNC
Computed Properties
- Exact Mass: 129.115364102g/mol
- Monoisotopic Mass: 129.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 81
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 32.3Ų
1-(methylamino)hex-3-en-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1764533-0.05g |
1-(methylamino)hex-3-en-2-ol |
2229658-34-6 | 0.05g |
$864.0 | 2023-09-20 | ||
| Enamine | EN300-1764533-0.1g |
1-(methylamino)hex-3-en-2-ol |
2229658-34-6 | 0.1g |
$904.0 | 2023-09-20 | ||
| Enamine | EN300-1764533-0.25g |
1-(methylamino)hex-3-en-2-ol |
2229658-34-6 | 0.25g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1764533-0.5g |
1-(methylamino)hex-3-en-2-ol |
2229658-34-6 | 0.5g |
$987.0 | 2023-09-20 | ||
| Enamine | EN300-1764533-1.0g |
1-(methylamino)hex-3-en-2-ol |
2229658-34-6 | 1g |
$1029.0 | 2023-05-26 | ||
| Enamine | EN300-1764533-2.5g |
1-(methylamino)hex-3-en-2-ol |
2229658-34-6 | 2.5g |
$2014.0 | 2023-09-20 | ||
| Enamine | EN300-1764533-5.0g |
1-(methylamino)hex-3-en-2-ol |
2229658-34-6 | 5g |
$2981.0 | 2023-05-26 | ||
| Enamine | EN300-1764533-10.0g |
1-(methylamino)hex-3-en-2-ol |
2229658-34-6 | 10g |
$4421.0 | 2023-05-26 | ||
| Enamine | EN300-1764533-1g |
1-(methylamino)hex-3-en-2-ol |
2229658-34-6 | 1g |
$1029.0 | 2023-09-20 | ||
| Enamine | EN300-1764533-5g |
1-(methylamino)hex-3-en-2-ol |
2229658-34-6 | 5g |
$2981.0 | 2023-09-20 |
1-(methylamino)hex-3-en-2-ol Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 1-(methylamino)hex-3-en-2-ol
1-(Methylamino)Hex-3-en-2-Ol: A Comprehensive Overview
The compound 1-(methylamino)hex-3-en-2-ol, identified by the CAS number 2229658-34-6, is a versatile organic molecule with significant applications in various fields. This compound, also referred to as N-methylhexanamide or methylaminohexanol, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, cosmetics, and specialty chemicals.
Structurally, 1-(methylamino)hex-3-en-2-ol consists of a six-carbon chain with an amino group attached to the methyl group at position 1 and a hydroxyl group at position 2. The presence of the double bond at position 3 introduces geometric isomerism, which can influence its physical and chemical properties. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of bioactive compounds.
Recent studies have highlighted the potential of 1-(methylamino)hex-3-en-2-ol in drug delivery systems. Researchers have explored its ability to enhance the solubility and bioavailability of hydrophobic drugs by incorporating it into lipid-based formulations. For instance, a 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that this compound can significantly improve the encapsulation efficiency of poorly soluble drugs within nanomicelles.
In addition to its pharmaceutical applications, 1-(methylamino)hex-3-en-2-ol has shown promise in the cosmetic industry as a skin conditioning agent. Its ability to penetrate the stratum corneum and deliver active ingredients has made it a popular choice in anti-ageing formulations. A 2024 research article in Cosmetics and Toiletries reported that this compound can enhance the efficacy of retinol-based products by reducing irritation and improving penetration.
The synthesis of 1-(methylamino)hex-3-en-2-ol typically involves a multi-step process, including alkylation, reduction, and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, a 2024 paper in Green Chemistry described the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yield and selectivity.
Beyond its direct applications, 1-(methylamino)hex-3-en-2-oL serves as a valuable precursor for other bioactive molecules. Its role in the synthesis of peptide analogues and enzyme inhibitors has been extensively studied. A 2024 study published in Organic Process Research & Development highlighted its utility in constructing complex scaffolds for drug discovery programs targeting neurodegenerative diseases.
In terms of safety, 1-(methylamino)hex_3-en_OL is generally considered non-toxic when used at recommended levels. However, prolonged exposure or high concentrations may cause mild skin irritation. Regulatory agencies such as the FDA have classified it as safe for use in cosmetics and pharmaceuticals under specific guidelines.
The future prospects for CAS No 229658_34_6, or N-methy hexanamide strong>, are promising given its diverse applications and ongoing research into novel uses. Collaborative efforts between academia and industry are expected to unlock new potential for this compound in areas such as biodegradable polymers and sustainable agriculture.
2229658-34-6 (1-(methylamino)hex-3-en-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)